Cas no 2839156-57-7 (6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride)

• Product Name: 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• CAS No: 2839156-57-7
• MF: C₈H₆Cl₂N₂O₂
• MW: 233.051439762115
• CID: 5862811
• PubChem ID: 165845391
• Update Time: 2025-05-20

6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2839156-57-7
• EN300-37464883
• 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H5ClN2O2.ClH/c9-5-1-2-7-10-6(8(12)13)4-11(7)3-5;/h1-4H,(H,12,13);1H
• InChI Key： BDTQMPJARHTCOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(=O)O)=CN2C=1.Cl

Computed Properties

• Exact Mass: 231.9806328g/mol
• Monoisotopic Mass: 231.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride

Introduction to 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 2839156-57-7)

6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and medicinal research. This compound, identified by the CAS number 2839156-57-7, belongs to the imidazopyridine class, a heterocyclic structure that has garnered considerable attention due to its potential biological activities. The presence of a chloro substituent and a carboxylic acid hydrochloride salt form enhances its reactivity and makes it a valuable intermediate in synthesizing various pharmacologically active molecules.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological properties. Researchers have been exploring its derivatives for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride compound, with its unique structural features, has emerged as a key building block in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed significant advancements in the design and synthesis of heterocyclic compounds. Among these, imidazopyridines have been particularly studied for their ability to modulate biological pathways. The 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride derivative has been investigated for its potential to interact with target proteins and enzymes, making it a promising candidate for drug development.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop drugs that can effectively target and treat these conditions. The 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride compound provides a versatile platform for creating such inhibitors due to its ability to be modified at multiple positions while retaining its core pharmacophore.

Moreover, the chloro substituent in 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride adds an additional layer of reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry where selective modification of specific atoms is often required to optimize biological activity. The hydrochloride salt form enhances the solubility of the compound in aqueous solutions, making it more suitable for biological assays and further derivatization.

Recent studies have highlighted the potential of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride as a scaffold for developing antiviral agents. Viruses continue to pose significant challenges to global health, and the need for new antiviral drugs is paramount. Researchers have been exploring various chemical entities to identify compounds that can inhibit viral replication or modulate host immune responses. The unique structure of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride has shown promise in preliminary studies as a potential antiviral agent.

The synthesis of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the imidazopyridine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the chloro group and the carboxylic acid hydrochloride salt. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

In conclusion, 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS No. 2839156-57-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in drug discovery, particularly in the areas of kinase inhibition and antiviral therapy. As our understanding of biological pathways grows, compounds like 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride are expected to play an increasingly important role in shaping future treatments.